![molecular formula C17H12Cl2N2O3 B14684785 Ethyl 4-chloro-6-[p-chlorophenoxy]-1,5-naphthyridine-3-carboxylate CAS No. 30212-50-1](/img/structure/B14684785.png)
Ethyl 4-chloro-6-[p-chlorophenoxy]-1,5-naphthyridine-3-carboxylate
Description
Ethyl 4-chloro-6-[p-chlorophenoxy]-1,5-naphthyridine-3-carboxylate is a synthetic organic compound known for its unique chemical structure and potential applications in various scientific fields. This compound is characterized by the presence of a naphthyridine core, which is a fused ring system containing nitrogen atoms, and a chlorophenoxy group, which contributes to its distinct chemical properties.
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of Ethyl 4-chloro-6-[p-chlorophenoxy]-1,5-naphthyridine-3-carboxylate typically involves multi-step organic reactions. One common method includes the following steps:
Formation of the naphthyridine core: This can be achieved through a cyclization reaction involving appropriate precursors such as 2-aminonicotinic acid
Properties
CAS No. |
30212-50-1 |
|---|---|
Molecular Formula |
C17H12Cl2N2O3 |
Molecular Weight |
363.2 g/mol |
IUPAC Name |
ethyl 4-chloro-6-(4-chlorophenoxy)-1,5-naphthyridine-3-carboxylate |
InChI |
InChI=1S/C17H12Cl2N2O3/c1-2-23-17(22)12-9-20-13-7-8-14(21-16(13)15(12)19)24-11-5-3-10(18)4-6-11/h3-9H,2H2,1H3 |
InChI Key |
QUTBUFUUWCHENM-UHFFFAOYSA-N |
Canonical SMILES |
CCOC(=O)C1=CN=C2C=CC(=NC2=C1Cl)OC3=CC=C(C=C3)Cl |
Origin of Product |
United States |
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